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"5508-58-7
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- InChI:
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InChI=1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5+/t14-,15?,16+,17-,19+,20+/m1/s1
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Bioactive component of Andrographis paniculata. Potent anti-inflammatory, immunosuppressant, antithrombotic and antiviral agent. Additionally displays antioxidative stress, neuroprotective and antinociceptive activities.
Andrographolide is a labdane diterpenoid that is the main bioactive component of A. paniculata, a well-recognized medicinal plant in Asia. It exerts a wide range of therapeutic actions, including immunosuppressant, antithrombotic, anti-inflammatory, antineoplastic, antiviral, antibacterial, antidiabetic, antioxidative stress, antipyretic, antioedematogenic, and antinociceptive activities. Andrographolide treatment inhibits nuclear factor kappa B (NF-κB) binding to DNA promoters of target genes (IC50 = ~15 μM), by forming a covalent adduct with reduced cysteine of the NF-κB p50 subunit, and can also induce expression of the CYP1A subfamily of the cytochr...